Cas no 1241920-02-4 (Methyl 2-(2-fluoro-5-nitrophenyl)acetate)

• Product Name: Methyl 2-(2-fluoro-5-nitrophenyl)acetate
• CAS No: 1241920-02-4
• MF: C₉H₈FNO₄
• MW: 213.162526130676
• CID: 2109131
• PubChem ID: 67451325
• Update Time: 2025-11-06

Methyl 2-(2-fluoro-5-nitrophenyl)acetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(2-fluoro-5-nitrophenyl)acetate
• CAWULVIFHWERCD-UHFFFAOYSA-N
• methyl (2-fluoro-5-nitrophenyl)acetate
• SCHEMBL2556486
• 1241920-02-4
• MFCD27578328
• methyl2-(2-fluoro-5-nitrophenyl)acetate
• BS-30369
• DA-33252
• Methyl 2-(2-fluoro-5-nitrophenyl)acetate

• Inchi： 1S/C9H8FNO4/c1-15-9(12)5-6-4-7(11(13)14)2-3-8(6)10/h2-4H,5H2,1H3
• InChI Key： CAWULVIFHWERCD-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C=C1CC(=O)OC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 213.04373590g/mol
• Monoisotopic Mass: 213.04373590g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.1
• XLogP3: 1.6

Additional information on Methyl 2-(2-fluoro-5-nitrophenyl)acetate

Methyl 2-(2-Fluoro-5-nitrophenyl)acetate (CAS No. 1241920-02-4): An Overview

Methyl 2-(2-fluoro-5-nitrophenyl)acetate (CAS No. 1241920-02-4) is a versatile organic compound with a wide range of applications in the fields of chemical synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique molecular structure, which includes a fluoro-substituted nitrophenyl group and an ester functional group. These features make it an important intermediate in the synthesis of various bioactive molecules and pharmaceuticals.

The chemical formula of Methyl 2-(2-fluoro-5-nitrophenyl)acetate is C₉H₈FO₃N, and its molecular weight is approximately 197.16 g/mol. The compound is a colorless to pale yellow liquid at room temperature and has a boiling point of around 180°C at reduced pressure. It is soluble in common organic solvents such as ethanol, acetone, and dichloromethane but has limited solubility in water.

In recent years, Methyl 2-(2-fluoro-5-nitrophenyl)acetate has gained significant attention due to its potential applications in the development of new drugs and therapeutic agents. The presence of the fluoro and nitro groups imparts unique electronic and steric properties to the molecule, making it a valuable starting material for the synthesis of compounds with diverse biological activities.

One of the key areas where Methyl 2-(2-fluoro-5-nitrophenyl)acetate has shown promise is in the field of anticancer drug development. Recent studies have demonstrated that derivatives of this compound exhibit potent antiproliferative effects against various cancer cell lines. For instance, a study published in the Journal of Medicinal Chemistry reported that a series of fluoro-substituted nitrophenyl acetates, including Methyl 2-(2-fluoro-5-nitrophenyl)acetate, showed significant inhibition of tumor growth in both in vitro and in vivo models.

Beyond its potential as an anticancer agent, Methyl 2-(2-fluoro-5-nitrophenyl)acetate has also been explored for its antimicrobial properties. Research conducted by a team at the University of California found that this compound and its derivatives exhibit broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. This makes it a promising candidate for the development of new antibiotics to combat drug-resistant bacterial infections.

In addition to its biological applications, Methyl 2-(2-fluoro-5-nitrophenyl)acetate is also used as a building block in the synthesis of advanced materials. Its unique electronic properties make it suitable for the preparation of functional polymers and coatings with enhanced performance characteristics. For example, a study published in the Journal of Polymer Science described the use of this compound as a monomer in the synthesis of conductive polymers with improved electrical conductivity and thermal stability.

The synthesis of Methyl 2-(2-fluoro-5-nitrophenyl)acetate typically involves multi-step reactions starting from readily available starting materials such as fluoro-substituted nitrobenzenes and acetic acid derivatives. The process often includes steps such as esterification, nitration, and fluorination to achieve the desired molecular structure. Recent advancements in green chemistry have led to the development of more environmentally friendly synthetic routes for this compound, reducing waste generation and improving overall efficiency.

In conclusion, Methyl 2-(2-fluoro-5-nitrophenyl)acetate (CAS No. 1241920-02-4) is a multifunctional organic compound with a wide range of applications in pharmaceutical research, materials science, and chemical synthesis. Its unique molecular structure and versatile reactivity make it an important intermediate for the development of new drugs, antimicrobial agents, and advanced materials. Ongoing research continues to uncover new potential uses for this compound, further highlighting its significance in modern scientific endeavors.